Ethyl 5-(chloromethyl)-1,3-dimethyl-1H-pyrazole-4-carboxylate
Cat. No. B3373372
M. Wt: 216.66 g/mol
InChI Key: FJZBGVNATIIYMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)c1c(C)nn(C)c1CO
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[c:6]1[c:7]([CH3:14])[n:8][n:9]([CH3:13])[c:10]1[CH2:11][OH:12].[Cl:19][CH2:20][Cl:21].[S:15]([Cl:16])([Cl:17])=[O:18]>>[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[c:6]1[c:7]([CH3:14])[n:8][n:9]([CH3:13])[c:10]1[CH2:11][Cl:17]
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1c(C)nn(C)c1CCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
